Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate

• IUPAC Name: methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C8H12F3NO2/c1-14-7(13)5-2-3-12-6(4-5)8(9,10)11/h5-6,12H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key: HANQCLPESNCXRF-RITPCOANSA-N
• Canonical SMILES: COC(=O)C1CCNC(C1)C(F)(F)F
• Isomeric SMILES: COC(=O)[C@@H]1CCN[C@@H](C1)C(F)(F)F
• Molecular Formula: C8H12F3NO2
• Molecular Weight: 211.18 g/mol
• CAS RN: 2249720-72-5

Description

Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate, also known as MTPC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MTPC is a piperidine derivative that has a trifluoromethyl group attached to the piperidine ring. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied.

Mechanism of Action

The mechanism of action of Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects by modulating the activity of ion channels, receptors, and enzymes. This compound has been reported to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and depression. Additionally, this compound has been reported to modulate the activity of voltage-gated sodium channels, which are involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. Additionally, this compound has been reported to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide, and increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Furthermore, this compound has been reported to reduce the levels of anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate has several advantages for lab experiments. It is easy to synthesize, and it has been reported to have high purity and high yield. Additionally, this compound has been extensively studied for its potential applications in scientific research, and its mechanism of action, biochemical and physiological effects, and pharmacological activities have been well characterized. However, this compound also has several limitations for lab experiments. It is a relatively new compound, and its long-term safety and toxicity have not been fully evaluated. Additionally, this compound has not been extensively studied in human clinical trials, and its efficacy and safety in humans are not well established.

Future Directions

There are several future directions for the study of Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate. First, further studies are needed to fully understand the mechanism of action of this compound. Second, studies are needed to evaluate the long-term safety and toxicity of this compound. Third, studies are needed to evaluate the efficacy and safety of this compound in human clinical trials. Fourth, studies are needed to investigate the potential applications of this compound in other areas of scientific research, such as neurodegenerative diseases, cardiovascular diseases, and metabolic disorders. Finally, studies are needed to develop new synthetic methods for this compound and its derivatives to improve its pharmacological properties and reduce its limitations.

Synthesis Methods

Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate can be synthesized using various methods, including the reaction of piperidine with trifluoromethyl iodide and methyl chloroformate or the reaction of piperidine with trifluoromethyl ketone and methyl chloroformate. The synthesis of this compound using these methods has been reported to yield high purity and high yield.

Scientific Research Applications

Methyl (2S,4R)-2-(trifluoromethyl)piperidine-4-carboxylate has been extensively studied for its potential applications in scientific research. It has been reported to have analgesic, anti-inflammatory, and antitumor activities. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that this compound may be a potential candidate for cancer therapy. Additionally, this compound has been reported to have anxiolytic and antidepressant activities, and it has been suggested that this compound may be a potential candidate for the treatment of anxiety and depression.